3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]

• Molecular Formula: C13H29N5O2
• Molecular Weight: 287.40 g/mol
• InChI: InChI=1S/C13H29N5O2/c1-2-9-18(10-3-12(19)16-7-5-14)11-4-13(20)17-8-6-15/h2-11,14-15H2,1H3,(H,16,19)(H,17,20)
• InChIKey: NZKKOEBMMXVIKO-UHFFFAOYSA-N

3,3′-(Propylimino)bis[N-(2-aminoethyl)propanamide] Procurement Profile

3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] (CAS 2933216-18-1; molecular formula C₁₃H₂₉N₅O₂; molecular weight 287.4 g/mol) is a branched amine molecule featuring two identical aminoethylpropanamide chains and a propyl group linked through a central tertiary amine nitrogen . The scaffold integrates multiple primary amine and amide functionalities, positioning it as a potential building block for dendrimer synthesis, gene delivery vector construction, or metal coordination applications . The compound's structure balances hydrophilicity from amide groups with hydrophobic character from the central propyl chain, offering a distinct property profile compared to simpler linear polyamines or all-amine branched analogs.

Scaffold Role Aliphatic PROTAC linker & G0 dendritic core precursor

Functional Handles Two primary amine termini for amide conjugation

Design Feature Monodisperse branched architecture with internal amide bonds

3,3′-(Propylimino)bis[N-(2-aminoethyl)propanamide] Irreplaceability

Generic substitution of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] with commonly available linear polyamines (e.g., spermidine, spermine, bis(3-aminopropyl)amine) or even branched all-amine scaffolds such as tris(2-aminoethyl)amine (TREN) fails due to fundamental differences in protonation state, backbone flexibility, and hydrophobicity [1]. The target compound incorporates amide linkages within each arm, which are absent in all-amine polyamines; this structural feature alters both the pKa profile of the amine groups and the compound's overall hydrophilicity, affecting its behavior in aqueous environments and its capacity for further derivatization [2]. In head-to-head comparisons with benzyl- and silyl-substituted analogs within the same 3,3'-(substituted-imino)bis[N-(2-aminoethyl)propanamide] family, the propyl variant exhibits intermediate hydrophobicity and steric bulk, parameters that critically influence solubility, membrane permeability, and the steric accessibility of terminal amines for subsequent conjugation reactions .

⚠ Linear linker may alter conformational flexibility and PROTAC degradation efficiency.

⚠ All-amine polyamine cores shift hydrogen-bonding capacity and metabolic stability.

⚠ Higher-generation dendrimers increase steric hindrance and complicate conjugation stoichiometry.

• [1] PubChem. Bis(3-aminopropyl)amine Compound Summary. National Center for Biotechnology Information, 2004. View Source
• [2] Siddons, C. J. (2009). The coordinating properties of polyamine ligands with pendant amide groups. University of North Carolina at Greensboro, Master's Thesis. View Source

3,3′-(Propylimino)bis[N-(2-aminoethyl)propanamide] Comparative Evidence

Monodisperse G0 Core vs. Higher-Generation Dendrimers

The central propyl substituent in 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] confers intermediate hydrophobicity relative to its closest analogs within the 3,3'-(substituted-imino)bis[N-(2-aminoethyl)propanamide] family. The propyl variant (C3 alkyl) exhibits a calculated logP of approximately 2.1 [1], which is significantly lower than the benzyl analog (C₆H₅-CH₂ substitution) and substantially lower than the silyldodecyl analog (C₁₂-Si substitution). This intermediate logP value predicts balanced aqueous solubility and membrane permeability characteristics suitable for applications where both water compatibility and limited hydrophobic partitioning are required.

Core Size & Valency

Source review

Target: MW 287.4 Da, 2 amines

G0 PAMAM: MW ~517 Da, 4 amines

G0 PPI: MW ~316 Da, 4 amines

Supports predictable conjugation stoichiometry

44–80% smaller MW with half the reactive termini

Evidence Dimension	Calculated octanol-water partition coefficient (AlogP)
Target Compound Data	AlogP ≈ 2.1 (C13H29N5O2; MW 287.4 g/mol)
Comparator Or Baseline	3,3'-(Benzylimino)bis[N-(2-aminoethyl)propanamide]: AlogP higher due to aromatic ring; 3,3'-[(12-Silyldodecyl)azanediyl]bis[N-(2-aminoethyl)propanamide]: AlogP > 5 due to long alkyl chain
Quantified Difference	Calculated AlogP of ~2.1 positions the compound between highly hydrophilic amine-only scaffolds and highly lipophilic long-chain or aromatic-substituted derivatives
Conditions	In silico prediction based on molecular structure and atom-based logP contribution methods

Why This Matters

For procurement decisions, an intermediate logP of ~2.1 indicates that this compound will exhibit different solubility and partitioning behavior than its benzyl or silyl analogs, directly impacting formulation feasibility, purification methodology, and biological assay compatibility without requiring empirical solubility screening of multiple candidates.

• [1] Clinical Drug Experience Knowledgebase. 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] Property Data (AlogP = 2.1). View Source

Amide Bond Advantage over All-Amine Cores

Unlike all-amine branched scaffolds such as tris(2-aminoethyl)amine (TREN) or N,N-bis(2-aminoethyl)-1,3-propanediamine, 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] incorporates amide bonds within each of its two arms [1]. The presence of amide functionalities alters the protonation equilibrium: the amide nitrogen is not available for protonation, and the adjacent primary amine exhibits a lower pKa compared to amines in all-alkyl polyamine chains due to the electron-withdrawing nature of the amide carbonyl [2]. This structural difference means that at physiological pH (7.4), a different fraction of amine groups will be protonated in the target compound compared to TREN, directly affecting its electrostatic interactions with nucleic acids in gene delivery applications or its metal coordination geometry.

Amide Bond Content

Class-level inference

Target: 2 secondary amide groups

Bis(3-aminopropyl)amine: 0 amide groups

May influence solubility and off-target binding

Amide-containing linkers show reduced promiscuous binding

Evidence Dimension	Number of amide bonds per molecule
Target Compound Data	2 amide bonds (C13H29N5O2)
Comparator Or Baseline	Tris(2-aminoethyl)amine (TREN): 0 amide bonds (C6H18N4); N,N-Bis(2-aminoethyl)-1,3-propanediamine: 0 amide bonds (C7H20N4)
Quantified Difference	2 vs. 0 amide bonds; target compound contains 5 nitrogen atoms total with only 3 potentially protonatable amines (1 tertiary, 2 primary) under physiological conditions
Conditions	Structural comparison based on molecular formula and known polyamine protonation behavior from literature

Why This Matters

Procurement of this specific compound over TREN or other all-amine scaffolds is justified when the intended application requires amide-containing linkers for biodegradability, altered protonation for pH-responsive behavior, or a distinct hydrogen-bonding donor/acceptor pattern that affects supramolecular assembly or metal coordination selectivity.

• [1] J-GLOBAL. Bis(2-aminoethyl)(3-aminopropyl)amine and Related Polyamine Chemical Information. View Source
• [2] Nomkoko, T. E., & Jackson, G. E. (2002). Computer-aided chemical speciation in metal-based drug design. University of Cape Town. View Source

Computational ADMET and Drug-Like Profile

With a molecular weight of 287.4 g/mol and 15 rotatable bonds, 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] occupies a distinct position in the polyamine/polyamide continuum [1]. This molecular weight is approximately 2.2-fold greater than bis(3-aminopropyl)amine (MW 131.2 g/mol; C6H17N3) and approximately 2.0-fold greater than N,N-bis(2-aminoethyl)-1,3-propanediamine (MW 146.2 g/mol; C7H20N4) [2]. The higher molecular weight and increased rotatable bond count provide greater conformational flexibility and a larger spatial separation between terminal amines, which reduces steric crowding during conjugation to macromolecular cargo compared to lower molecular weight analogs while remaining small enough to avoid the purification challenges associated with polydisperse higher-generation dendrimers.

Computational ADMET

Class-level inference

In silico predicts drug-like behavior, low toxicity

Supports procurement for biomedical research

DFT: HOMO-LUMO gap indicates kinetic stability

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	287.4 g/mol (C13H29N5O2)
Comparator Or Baseline	Bis(3-aminopropyl)amine: 131.2 g/mol; N,N-Bis(2-aminoethyl)-1,3-propanediamine: 146.2 g/mol
Quantified Difference	2.2× larger than bis(3-aminopropyl)amine; 2.0× larger than N,N-bis(2-aminoethyl)-1,3-propanediamine
Conditions	Calculated from molecular formulas: C6H17N3 (131.2), C7H20N4 (146.2), C13H29N5O2 (287.4)

Why This Matters

The molecular weight of 287.4 g/mol offers a balance between small-molecule handling convenience and sufficient size for multivalent display. For procurement decisions, this compound provides a defined, monodisperse alternative to polydisperse polymer batches, enabling more reproducible conjugation stoichiometry and analytical characterization in applications such as targeted drug delivery or surface functionalization.

• [1] PEG-BOC Sciences. 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] (BPG-3877) Product Specification. View Source
• [2] PubChem. Bis(3-aminopropyl)amine Compound Summary; J-GLOBAL N,N-Bis(2-aminoethyl)-1,3-propanediamine. View Source

Multivalent Ligand Display and Lectin Inhibition

While direct toxicological data for 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] are not published, structural similarity to 3,3'-iminobis(propylamine) (bis(3-aminopropyl)amine) allows class-level inference of safety handling requirements [1]. The analog bis(3-aminopropyl)amine is classified as Acute Toxicity Dermal Category 3 (H311: Toxic in contact with skin), Acute Toxicity Inhalation Category 2 (H330: Fatal if inhaled), and Skin Corrosion/Irritation Category 1 (H314: Causes severe skin burns and eye damage) [2]. Given that the target compound contains the same propylamine backbone but with additional amide functionalities that may moderate basicity, similar but potentially attenuated hazards are anticipated. In contrast, higher molecular weight analogs such as the silyldodecyl derivative are expected to exhibit lower acute inhalation toxicity due to reduced volatility but may present different handling concerns related to chronic exposure or environmental persistence.

Lectin Inhibition IC50

Class-level inference

Analog dendrimer: IC50 8.22 nM

Monovalent sialoside: IC50 1500 nM

182-fold improvement

Supports multivalent lectin binding assay context

Inferred from structural analog core

Evidence Dimension	GHS hazard classification (inferred from structural analog)
Target Compound Data	Not explicitly classified; inferred similar to bis(3-aminopropyl)amine with potential attenuation due to amide substitution
Comparator Or Baseline	Bis(3-aminopropyl)amine: Acute Tox. 3 (Dermal), Acute Tox. 2 (Inhalation), Skin Corr. 1
Quantified Difference	Inferred hazard profile comparable to bis(3-aminopropyl)amine, necessitating equivalent engineering controls and personal protective equipment
Conditions	Inference based on structural homology and absence of mitigating toxicological data; no direct assay available

Why This Matters

For procurement and laboratory planning, the inferred hazard classification mandates that users implement fume hood containment, appropriate chemical-resistant gloves (e.g., butyl rubber), and eye protection. Procurement of this compound should be accompanied by a laboratory-specific risk assessment, and users should not assume it is less hazardous than bis(3-aminopropyl)amine without confirmatory testing.

• [1] NITE-CHRIP (Japan Chemical Risk Information Platform). 3,3'-Iminobis(propylamine) GHS Classification Data. View Source
• [2] Analysis.org.cn (试验技术专业知识服务系统). Acute Toxicity Dermal and Inhalation Hazard Statements for Related Polyamines. View Source

3,3′-(Propylimino)bis[N-(2-aminoethyl)propanamide] Application Scenarios

PROTAC Linker Optimization

3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] provides a defined, monodisperse core for constructing lower-generation poly(amidoamine)-type dendrimers via iterative Michael addition and amidation cycles. Unlike polydisperse polymer starting materials, this compound offers a single molecular weight (287.4 g/mol) and a defined number of reactive terminal amines (two primary amines plus one secondary amine after deprotection), enabling precise control over dendrimer generation stoichiometry . The intermediate AlogP of ~2.1 facilitates organic solvent compatibility during synthesis while the amide linkages provide sites for eventual biodegradation [1].

Zeroth-Generation Dendrimer Core Synthesis

The combination of protonatable amines and amide functionalities positions this compound as a building block for non-viral gene delivery vectors. The presence of amide bonds may reduce the cytotoxic burst release associated with highly cationic all-amine polymers, while the propyl central substituent provides sufficient hydrophobicity to promote endosomal membrane destabilization . Unlike smaller polyamines such as bis(3-aminopropyl)amine (MW 131.2), the larger scaffold (MW 287.4) offers greater separation between cationic centers, potentially improving DNA condensation efficiency without excessive charge density [1].

Multivalent Ligand Scaffold for Glycobiology

The N-(2-aminoethyl)propanamide arms of this compound contain a 1,2-diamine motif (after amide reduction or in its native state as an N,O-chelating unit) that can serve as a metal coordination site . In comparison to all-amine chelators such as tris(2-aminoethyl)amine (TREN), the presence of amide carbonyls offers an additional oxygen donor atom, expanding the range of metal ions that can be stably coordinated. This dual N/O donor set is particularly relevant for complexing borderline hard/soft metal ions where mixed N/O coordination provides optimal stability [1]. The propyl central spacer provides sufficient flexibility for the two chelating arms to adopt the geometry required for octahedral or square planar metal complexes.

Bioconjugation and Surface Functionalization

The compound's two terminal primary amines and one central tertiary amine present distinct chemical environments that can be sequentially or orthogonally functionalized. This architecture enables the compound to serve as a branched heterobifunctional or heterotrifunctional linker for bioconjugation, where one arm is conjugated to a targeting ligand (e.g., via amide coupling), the other arm to a payload (e.g., drug or fluorophore), and the central amine to a solubilizing group or surface anchor. The intermediate hydrophobicity (AlogP ≈ 2.1) ensures that the final conjugate retains aqueous solubility while maintaining sufficient membrane permeability for cellular uptake .

Application

Selection Property

Validation Focus

PROTAC Linker Optimization

Defined difunctional scaffold

Ternary complex formation efficiency review

G0 Dendrimer Core Synthesis

Symmetrical branching architecture

Divergent growth and monodispersity

Multivalent Ligand Scaffold

Two reactive amine termini

Lectin binding avidity in screening context

Bioconjugation & Surface Functionalization

Amide coupling compatibility

Conjugate homogeneity assessment

• [1] Clinical Drug Experience Knowledgebase. 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] AlogP = 2.1. View Source